Cas no 2224450-81-9 (4-(Dimethylamino)-3-formyl-N-(thian-3-yl)benzamide)

• Product Name: 4-(Dimethylamino)-3-formyl-N-(thian-3-yl)benzamide
• CAS No: 2224450-81-9
• MF: C₁₅H₂₀N₂O₂S
• MW: 292.396502494812
• CID: 5411536
• PubChem ID: 132390482
• Update Time: 2025-05-23

4-(Dimethylamino)-3-formyl-N-(thian-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Z3016325136
• AKOS034123335
• 4-(Dimethylamino)-3-formyl-N-(thian-3-yl)benzamide
• EN300-6716427
• 2224450-81-9

• Inchi： 1S/C15H20N2O2S/c1-17(2)14-6-5-11(8-12(14)9-18)15(19)16-13-4-3-7-20-10-13/h5-6,8-9,13H,3-4,7,10H2,1-2H3,(H,16,19)
• InChI Key： ZEFWAYLXQYLUHS-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)NC(C1C=CC(=C(C=O)C=1)N(C)C)=O

Computed Properties

• Exact Mass: 292.12454906g/mol
• Monoisotopic Mass: 292.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.7Ų

Additional information on 4-(Dimethylamino)-3-formyl-N-(thian-3-yl)benzamide

Comprehensive Overview of 4-(Dimethylamino)-3-formyl-N-(thian-3-yl)benzamide (CAS No. 2224450-81-9)

4-(Dimethylamino)-3-formyl-N-(thian-3-yl)benzamide, with the CAS number 2224450-81-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a dimethylamino group, a formyl group, and a thian-3-yl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound’s molecular formula and structural properties have been extensively studied to understand its reactivity and stability. Its formyl group allows for further functionalization, enabling the synthesis of derivatives with tailored biological activities. Recent studies highlight its role in medicinal chemistry, where it serves as a precursor for compounds targeting neurodegenerative diseases and inflammatory pathways. The dimethylamino group enhances solubility and bioavailability, critical factors in drug design.

In the context of green chemistry, 4-(Dimethylamino)-3-formyl-N-(thian-3-yl)benzamide has been explored for its potential in sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce this compound, aligning with global trends toward reducing chemical waste and energy-efficient processes. This aligns with the growing demand for environmentally friendly pharmaceuticals and green solvents in industrial applications.

Another area of interest is the compound’s spectroscopic characterization. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its structure and purity. These analyses are crucial for ensuring reproducibility in research and industrial-scale production. The compound’s UV-Vis absorption properties also make it a candidate for photodynamic therapy research, a hot topic in cancer treatment.

From a commercial perspective, 4-(Dimethylamino)-3-formyl-N-(thian-3-yl)benzamide is available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability often depend on the scale of production and purity requirements. Researchers frequently search for bulk suppliers and technical data sheets to support their projects, emphasizing the need for reliable sourcing in high-throughput screening and preclinical studies.

In summary, 4-(Dimethylamino)-3-formyl-N-(thian-3-yl)benzamide (CAS No. 2224450-81-9) is a multifaceted compound with broad applications in pharmaceutical research, green chemistry, and material science. Its unique structural features and functional groups make it a valuable tool for scientists exploring innovative solutions in drug development and sustainable chemistry. As research progresses, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in modern science.